2,4-dimethylpyrido[1,2-a]benzimidazole-7-carbonitrile

• IUPAC Name: 2,4-dimethylpyrido[1,2-a]benzimidazole-7-carbonitrile
• InChI: InChI=1S/C14H11N3/c1-9-5-10(2)14-16-12-6-11(7-15)3-4-13(12)17(14)8-9/h3-6,8H,1-2H3
• InChI Key: USJMFFGUJLXUNX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CN2C1=NC3=C2C=CC(=C3)C#N)C
• Molecular Formula: C14H11N3
• Molecular Weight: 221.26 g/mol

Description

2,4-dimethylpyrido[1,2-a]benzimidazole-7-carbonitrile, also known as DMPIB-CN, is a novel heterocyclic compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2,4-dimethylpyrido[1,2-a]benzimidazole-7-carbonitrile is not fully understood. However, it has been suggested that 2,4-dimethylpyrido[1,2-a]benzimidazole-7-carbonitrile exerts its anticancer activity by inducing apoptosis, inhibiting cell proliferation, and disrupting the cell cycle. 2,4-dimethylpyrido[1,2-a]benzimidazole-7-carbonitrile may also inhibit bacterial and fungal growth by disrupting cell membrane integrity.
Biochemical and Physiological Effects:
2,4-dimethylpyrido[1,2-a]benzimidazole-7-carbonitrile has been shown to have low toxicity in vitro and in vivo. However, further studies are needed to fully understand the biochemical and physiological effects of 2,4-dimethylpyrido[1,2-a]benzimidazole-7-carbonitrile.

Advantages and Limitations for Lab Experiments

2,4-dimethylpyrido[1,2-a]benzimidazole-7-carbonitrile has several advantages for lab experiments, including its high yield synthesis method, low toxicity, and potential applications in various fields. However, 2,4-dimethylpyrido[1,2-a]benzimidazole-7-carbonitrile also has some limitations, including its limited solubility in water and its relatively high cost compared to other heterocyclic compounds.

Future Directions

There are several future directions for 2,4-dimethylpyrido[1,2-a]benzimidazole-7-carbonitrile research. In medicinal chemistry, 2,4-dimethylpyrido[1,2-a]benzimidazole-7-carbonitrile derivatives could be synthesized and tested for their anticancer activity and selectivity against specific cancer cell lines. In materials science, 2,4-dimethylpyrido[1,2-a]benzimidazole-7-carbonitrile could be used as a building block for the synthesis of MOFs with improved gas storage and separation properties. In catalysis, 2,4-dimethylpyrido[1,2-a]benzimidazole-7-carbonitrile could be used as a ligand for the synthesis of novel catalysts with improved selectivity and activity. Overall, 2,4-dimethylpyrido[1,2-a]benzimidazole-7-carbonitrile has significant potential for further research and development in various fields.

Synthesis Methods

2,4-dimethylpyrido[1,2-a]benzimidazole-7-carbonitrile can be synthesized using a one-pot, four-component reaction involving 2-aminopyridine, 2,4-dimethylbenzaldehyde, malononitrile, and ammonium acetate. The reaction proceeds under mild conditions and produces 2,4-dimethylpyrido[1,2-a]benzimidazole-7-carbonitrile with a high yield.

Scientific Research Applications

2,4-dimethylpyrido[1,2-a]benzimidazole-7-carbonitrile has been studied extensively for its potential applications in various fields, including medicinal chemistry, materials science, and catalysis. In medicinal chemistry, 2,4-dimethylpyrido[1,2-a]benzimidazole-7-carbonitrile has shown promising anticancer activity against various cancer cell lines, including breast, lung, and colon cancer. 2,4-dimethylpyrido[1,2-a]benzimidazole-7-carbonitrile has also demonstrated antibacterial and antifungal properties. In materials science, 2,4-dimethylpyrido[1,2-a]benzimidazole-7-carbonitrile has been used as a building block for the synthesis of novel metal-organic frameworks (MOFs) with potential applications in gas storage and separation. In catalysis, 2,4-dimethylpyrido[1,2-a]benzimidazole-7-carbonitrile has been used as a ligand for transition metal-catalyzed reactions.